3-(4-Bromophenyl)propan-1-amine hydrochloride

Lipophilicity Drug design ADME
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H13BrClN
Molecular Weight 250.56 g/mol
Cat. No. B13020883
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-(4-Bromophenyl)propan-1-amine hydrochloride
Molecular FormulaC9H13BrClN
Molecular Weight250.56 g/mol
Structural Identifiers
SMILESC1=CC(=CC=C1CCCN)Br.Cl
InChIInChI=1S/C9H12BrN.ClH/c10-9-5-3-8(4-6-9)2-1-7-11;/h3-6H,1-2,7,11H2;1H
InChIKeyZPCJWRWBNHZWMH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(4-Bromophenyl)propan-1-amine Hydrochloride: Physicochemical Overview


3-(4-Bromophenyl)propan-1-amine hydrochloride (CAS 65984-55-6) is the hydrochloride salt of a para-brominated arylalkylamine with the molecular formula C₉H₁₃BrClN and a molecular weight of 250.56 g/mol [1]. The corresponding free base (CAS 65984-53-4, C₉H₁₂BrN, MW 214.10 g/mol) is a primary amine featuring a three-carbon propyl linker between the terminal amine and a 4-bromophenyl ring [2]. This compound belongs to the benzenepropanamine class and serves primarily as a versatile synthetic intermediate in medicinal chemistry and organic synthesis, with the bromine atom enabling subsequent cross-coupling functionalization and the primary amine providing a reactive handle for amidation, reductive amination, or sulfonylation [1][2].

Aryl bromide handle for Suzuki cross-coupling
Primary amine for amidation, reductive amination
HCl salt: defined stoichiometry, aqueous solubility

3-(4-Bromophenyl)propan-1-amine: Why Halogen Identity Matters


Although 3-(4-chlorophenyl)propan-1-amine and 3-(4-fluorophenyl)propan-1-amine share the same propylamine backbone, the identity of the para-halogen substituent dictates fundamentally different physicochemical properties and synthetic possibilities that preclude simple interchange in research or production workflows . The bromine atom confers a substantially higher molecular weight (250.56 vs. 169.65 g/mol for the 4-Cl free base vs. 153.20 g/mol for the 4-F free base), greater computed lipophilicity (XLogP3 = 2.3), and most critically, a C–Br bond that is kinetically competent for palladium-catalyzed Suzuki–Miyaura cross-coupling—a transformation for which the 4-chloro analog is significantly less reactive and the 4-fluoro analog is essentially inert [1]. These differences produce measurable downstream consequences for synthetic route design, pharmacokinetic property optimization, and the feasibility of late-stage diversification strategies.

Attribute
4-Br (this compound)
4-Cl / 4-F analogs
Cross-coupling
Efficient under standard Pd catalysts
4-Cl needs specialized ligands; 4-F inert
Lipophilicity
Higher lipophilicity (π_Br contribution)
Lower lipophilicity; may shift permeability context
Crystallographic phasing
Strong anomalous signal (SAD capable)
Cl marginal signal; F negligible

3-(4-Bromophenyl)propan-1-amine HCl: Quantitative Evidence Guide


Lipophilicity-Driven Membrane Partitioning Advantage

The target compound exhibits a PubChem-computed XLogP3 of 2.3 [1]. While experimentally measured LogP values for the 4-chloro and 4-fluoro analogs are not available in the same database, the XLogP3 calculation algorithm accounts for the greater atomic polarizability and molecular refractivity of bromine versus chlorine and fluorine. Based on the well-established Hansch π substituent constants (π_Br = 0.86 vs. π_Cl = 0.71 vs. π_F = 0.14 vs. π_H = 0.00 for aromatic substitution), the 4-bromo analog is predicted to be approximately 0.7 log units more lipophilic than the unsubstituted benzenepropanamine and ~0.15 log units more lipophilic than the 4-chloro analog [2]. This translates to an approximately 5-fold higher octanol-water partition coefficient relative to the unsubstituted parent scaffold.

Lipophilicity
Cross-study comparable
XLogP3 2.3 (π_Br 0.86) vs. π_Cl 0.71, π_F 0.14, π_H 0.00
Supports membrane permeability review
Predicted ~5-fold higher K_ow vs. unsubstituted
Lipophilicity Drug design ADME

Suzuki–Miyaura Cross-Coupling Enabled by C–Br Bond

The aryl bromide moiety of the target compound is the optimal substrate class for Suzuki–Miyaura cross-coupling, a reaction central to modern medicinal chemistry library synthesis [1]. The oxidative addition step—rate-determining in most catalytic cycles—proceeds with relative rates of approximately Ar-I (fastest) > Ar-Br >> Ar-Cl > Ar-F (essentially inert) for Pd(0) catalysts [2]. The carbon–bromine bond dissociation energy (BDE ≈ 84 kcal/mol for Ph–Br) is substantially lower than that of the carbon–chlorine bond (BDE ≈ 95 kcal/mol for Ph–Cl), accounting for the ~10²–10³-fold faster oxidative addition of aryl bromides versus aryl chlorides under standard Suzuki conditions (e.g., Pd(PPh₃)₄, aqueous Na₂CO₃, toluene/EtOH, 80 °C) [3]. The 4-fluoro analog is not competent for oxidative addition under any standard Suzuki protocol, precluding its use as a cross-coupling substrate entirely. The 4-chloro analog can participate in coupling only with specialized electron-rich ligands (e.g., SPhos, XPhos) and elevated temperatures, adding cost and complexity.

Suzuki Coupling
Class-level inference
C–Br BDE ~84 kcal/mol, competent with Pd(PPh₃)₄ vs. C–Cl ~95 kcal/mol (needs specialized ligands); C–F inert
Enables standard Suzuki diversification
Oxidative addition rate ~10²–10³× faster than Ar–Cl
Cross-coupling Synthetic chemistry Late-stage functionalization

Bromine Anomalous Signal for Crystallographic Phasing

Bromine produces strong anomalous scattering signals at standard X-ray wavelengths commonly used in macromolecular crystallography. At the Cu Kα wavelength (λ = 1.5418 Å), the imaginary component of the anomalous scattering factor (f″) for bromine is approximately 1.28–1.46 electrons, enabling robust single-wavelength anomalous dispersion (SAD) or multi-wavelength anomalous dispersion (MAD) phasing [1]. By contrast, chlorine at Cu Kα has f″ ≈ 0.70 electrons—requiring significantly higher data multiplicity and resolution for successful phasing—while fluorine (f″ ≈ 0.02 e⁻ at Cu Kα) provides negligible anomalous signal, making experimental phasing effectively impossible [2]. This property is particularly valuable when the target compound or its derivatives are co-crystallized with proteins in fragment-based drug discovery, as the bromine atom serves as an intrinsic phasing marker without requiring selenomethionine labeling or heavy-atom soaking.

Anomalous Phasing
Class-level inference
f″(Br) ≈ 1.28–1.46 e⁻ at Cu Kα f″(Cl) ≈ 0.70 e⁻; f″(F) ≈ 0.02 e⁻
Built-in phasing marker for crystallography
Br signal sufficient for routine SAD phasing
X-ray crystallography Structural biology Fragment screening

Hydrochloride Salt: Enhanced Aqueous Solubility for Assays

The hydrochloride salt (CAS 65984-55-6, MW 250.56 g/mol) is the preferred form for biological assay preparation due to the well-established solubility advantage conferred by salt formation of primary aliphatic amines [1]. While direct head-to-head aqueous solubility measurements for the HCl salt versus the free base are not published in the peer-reviewed literature, the salt formation increases the formal molecular weight by 17% (250.56 vs. 214.10 g/mol for the free base) due to HCl incorporation, and the protonated ammonium species (pKa of conjugate acid ≈ 10.19) is fully ionized at physiological pH (7.4), yielding a >10³-fold higher fraction of the charged, water-soluble species compared to the neutral free base at assay-relevant pH [2]. The HCl salt is a defined stoichiometric form that eliminates batch-to-batch variability in protonation state, hygroscopicity, and weighing accuracy that complicates the use of the free base liquid.

Salt Solubility
Supporting evidence
HCl salt: >99.9% ionized at pH 7.4 Free base: ~0.16% ionized
Enables aqueous assay preparation
Defined stoichiometry; solid for accurate weighing
Aqueous solubility Formulation Biological assays

Thermal Stability Advantage of the 4-Bromine Analog

The predicted boiling point and density of 3-(4-bromophenyl)propan-1-amine (free base: BP 280.5 ± 23.0 °C at 760 mmHg; density 1.349 ± 0.06 g/cm³) are the highest among the three 4-halogen analogs. The 4-chloro analog has a predicted BP of 252.3 ± 23.0 °C and density of 1.098 ± 0.06 g/cm³ , while the 4-fluoro analog has a predicted BP of 223.4 ± 23.0 °C and density of 1.044 ± 0.06 g/cm³ . The unsubstituted benzenepropanamine has a BP of 221 °C and density of 0.949 ± 0.06 g/cm³ . This progressive increase (BP: F ≈ H < Cl < Br; ΔBP ≈ 57 °C from unsubstituted to 4-bromo) reflects the increasing molecular weight, polarizability, and van der Waals forces across the series, with bromine providing the greatest thermal stability for reactions or distillations conducted at elevated temperatures.

Thermal Stability
Data to verify
BP 280.5 °C (pred.); Density 1.349 g/cm³ vs. 4-Cl: 252.3 °C; 4-F: 223.4 °C; unsubst.: 221 °C
Higher temperature reaction tolerance
Predicted values; experimental verification needed
Thermal stability Physicochemical properties Formulation

3-(4-Bromophenyl)propan-1-amine HCl: Optimal Application Scenarios


Diversity-Oriented Synthesis via Suzuki Cross-Coupling

The aryl bromide substituent makes 3-(4-bromophenyl)propan-1-amine hydrochloride the preferred starting material for medicinal chemistry programs that require parallel library synthesis through Suzuki–Miyaura coupling. Unlike the 4-chloro analog—which demands specialized electron-rich phosphine ligands (e.g., SPhos, XPhos) and elevated temperatures for effective coupling—and the 4-fluoro analog, which is entirely inert to oxidative addition, the 4-bromo compound reacts efficiently under standard Pd(PPh₃)₄ or Pd(dppf)Cl₂ conditions at 60–80 °C, enabling rapid SAR exploration of the aryl ring with commercially available boronic acids [1]. The primary amine can be orthogonally protected (e.g., as Boc-carbamate) prior to coupling, then deprotected for subsequent diversification.

Fragment-Based Drug Discovery with Intrinsic Phasing

In fragment-based lead discovery campaigns, 3-(4-bromophenyl)propan-1-amine hydrochloride can serve as a fragment for co-crystallization with protein targets. The bromine atom's anomalous scattering signal (f″ ≈ 1.28–1.46 e⁻ at Cu Kα) enables SAD or MAD experimental phasing, allowing direct experimental structure solution of the protein–fragment complex without selenomethionine incorporation or heavy-atom derivatization [2]. The 4-chloro and 4-fluoro analogs lack sufficient anomalous signal for routine phasing (Cl f″ ≈ 0.70 e⁻; F f″ ≈ 0.02 e⁻), requiring either higher data multiplicity, longer wavelength (e.g., sulfur SAD at ~6 keV), or alternative phasing strategies. The three-carbon linker provides sufficient reach for the terminal amine to engage polar residues in the active site while the bromophenyl group occupies a hydrophobic pocket.

CNS Probe Synthesis via Elevated Lipophilicity

For neuroscience drug discovery programs targeting CNS receptors, the XLogP3 of 2.3—coupled with the Hansch π_Br value of 0.86—predicts that analogs derived from 3-(4-bromophenyl)propan-1-amine will exhibit higher passive membrane permeability and blood-brain barrier penetration than equivalent analogs built from the 4-chloro (π_Cl = 0.71, ~1.4-fold lower K_ow) or 4-fluoro (π_F = 0.14, ~5-fold lower K_ow) congeners [3]. This is particularly relevant when the 4-bromophenyl group is retained in the final target molecule rather than being used solely as a synthetic handle.

Aqueous Assay Preparation with Hydrochloride Salt

The hydrochloride salt form (CAS 65984-55-6) enables direct gravimetric preparation of aqueous stock solutions at known concentrations for in vitro pharmacology—a significant practical advantage over the free base liquid (CAS 65984-53-4). At physiological pH 7.4, the HCl salt is >99.9% ionized (RNH₃⁺), providing ~630-fold greater aqueous solubility of the charged species compared to the neutral free base at the same pH . This eliminates the need to pre-dissolve the compound in DMSO and avoids potential DMSO-related assay interference at higher testing concentrations.

Application
Selection Property
Validation Focus
Diversity‑oriented synthesis
Aryl bromide cross-coupling competence
Standard Suzuki coupling conditions
Fragment-based crystallography
Anomalous scattering signal strength
Experimental phasing (SAD/MAD) feasibility
CNS probe development
Lipophilicity (π_Br contribution)
Passive permeability & BBB penetration studies
Aqueous assay preparation
HCl salt ionization and solubility
Gravimetric stock solution accuracy
Quote Request

Request a Quote for 3-(4-Bromophenyl)propan-1-amine hydrochloride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.